Nickel chromate

• IUPAC Name: dioxido(dioxo)chromium;nickel(2+)
• InChI: InChI=1S/Cr.Ni.4O/q;+2;;;2*-1
• InChI Key: QGAXAFUJMMYEPE-UHFFFAOYSA-N
• Canonical SMILES: [O-][Cr](=O)(=O)[O-].[Ni+2]
• Molecular Formula: CrNiO4
• DSSTOX Substance ID: DTXSID201027437
• Molecular Weight: 174.687 g/mol
• CAS No.: 14721-18-7

Description

Nickel chromate is an inorganic compound with the chemical formula NiCrO₄. It is a dark maroon-colored powder that is very slightly soluble in water but soluble in hydrochloric acid. This compound is known for its high tolerance to heat and its potential to cause tumor formation and gene mutation, particularly in wildlife .

Preparation Methods

Synthetic Routes and Reaction Conditions: Nickel chromate can be synthesized in the laboratory by heating a mixture of chromium(III) oxide and nickel oxide at temperatures between 700°C and 800°C under an oxygen pressure of 1000 atm. Alternatively, it can be produced at 535°C and 7.3 bar oxygen, but this reaction takes several days to complete. If the pressure is too low or the temperature too high but above 660°C, nickel chromium spinel (NiCr₂O₄) forms instead .

Industrial Production Methods: Industrial production of this compound typically involves the same high-temperature and high-pressure conditions as laboratory synthesis. the process may be optimized for scale, efficiency, and cost-effectiveness. Hydrothermal techniques have also been explored for the production of this compound .

Chemical Reactions Analysis

Types of Reactions: Nickel chromate undergoes several types of chemical reactions, including decomposition and complex formation. When heated at lower oxygen pressure around 600°C, this compound decomposes to form nickel chromite spinel, nickel oxide, and oxygen gas: [ 4 \text{NiCrO}_4 \rightarrow 2 \text{NiCr}_2\text{O}_4 + 2 \text{NiO} + 3 \text{O}_2 ]

Common Reagents and Conditions: Common reagents used in reactions with this compound include hydrochloric acid, which dissolves the compound. The decomposition reaction mentioned above occurs under specific temperature and pressure conditions .

Major Products Formed: The major products formed from the decomposition of this compound are nickel chromite spinel (NiCr₂O₄), nickel oxide (NiO), and oxygen gas (O₂) .

Scientific Research Applications

Nickel chromate has several scientific research applications, including:

Chemistry: Used as a precursor for the synthesis of other nickel and chromium compounds.

Biology: Studied for its potential effects on wildlife, particularly its links to tumor formation and gene mutation.

Medicine: Investigated for its potential carcinogenic properties and its impact on human health.

Industry: Utilized in high-temperature applications due to its heat tolerance.

Mechanism of Action

The mechanism by which nickel chromate exerts its effects involves its interaction with biological molecules. The compound’s ions can cause oxidative stress and damage to DNA, leading to mutations and potentially tumor formation. The exact molecular targets and pathways involved are still under investigation, but the compound’s ability to generate reactive oxygen species is a key factor .

Comparison with Similar Compounds

Nickel chromate can be compared to other chromates and nickel compounds:

Similar Compounds: Magnesium chromate, cadmium chromate, nickel molybdate, and nickel tungstate.

Uniqueness: Unlike most other chromates, which are typically yellow, this compound is dark maroon in color.

Biological Activity

Nickel chromate, a compound formed from nickel and chromium, is known for its significant biological activity and toxicity. This article explores its effects on biological systems, focusing on mechanisms of toxicity, cellular responses, and implications for human health.

This compound (NiCrO₄) is primarily used in industrial applications, including electroplating and the manufacturing of pigments. Its solubility in water varies, influencing its bioavailability and potential for biological activity. Chronic exposure to this compound can occur in occupational settings, leading to significant health risks.

1. Oxidative Stress

This compound induces oxidative stress by generating reactive oxygen species (ROS), which can damage cellular components such as lipids, proteins, and DNA. Studies have shown that exposure to nickel and chromium compounds leads to distinct oxidative stress responses in various cell types:

• Gene Expression Changes : Research indicates that nickel exposure alters the expression of genes involved in oxidative stress responses. For instance, H4-II-E-C3 rat liver-derived cells exposed to nickel exhibited changes in gene expression patterns associated with oxidative stress and apoptosis .
• DNA Damage : While both nickel and chromium are genotoxic, evidence suggests that chromium primarily induces DNA damage. Nickel exposure is associated with hypoxic responses rather than direct DNA damage .

2. Epigenetic Modifications

This compound has been implicated in epigenetic changes that affect gene expression without altering the DNA sequence. This includes:

• Histone Modification : Nickel exposure has been shown to increase tri-methylation of histone H3 lysine 4 (H3K4), which is associated with active transcription . This modification can lead to alterations in gene expression patterns that may contribute to carcinogenesis.
• DNA Methylation : Exposure to chromium compounds has been linked to hypermethylation of tumor suppressor genes, further complicating the carcinogenic potential of these metals .

Case Studies and Epidemiological Evidence

Numerous studies have highlighted the health risks associated with this compound exposure:

• Lung Cancer Risk : A pooled analysis of 14 case-control studies indicated an increased risk of lung cancer associated with occupational exposure to nickel and hexavalent chromium. The odds ratios for lung cancer were significantly elevated for high cumulative exposures to these metals .
• Chronic Health Effects : Long-term exposure has been linked to respiratory issues, skin irritation, and systemic toxicity. In animal models, this compound exposure resulted in metabolic disturbances similar to diabetes, indicating broader systemic impacts .

Data Tables

Biological Effect	This compound	Mechanism
Oxidative Stress	Induces ROS production	Alters mitochondrial function
DNA Damage	Limited evidence	Primarily attributed to chromium
Histone Modification	Increased H3K4 tri-methylation	Alters transcriptional activity
Lung Cancer Risk	Elevated odds ratios	Associated with occupational exposure